Cas no 119951-96-1 ((3-chloro-4-fluoro-phenyl)-carbamic acid tert-butyl ester)

• Product Name: (3-chloro-4-fluoro-phenyl)-carbamic acid tert-butyl ester
• CAS No: 119951-96-1
• MF: C₁₁H₁₃ClFNO₂
• MW: 245.677825689316
• MDL: MFCD07127730
• CID: 2137605
• PubChem ID: 4935498
• Update Time: 2025-04-21

(3-chloro-4-fluoro-phenyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluoro-phenyl)-carbamic acid tert-butyl ester
• tert-butyl 3-chloro-4-fluorophenylcarbamate
• tert-butyl N-(3-chloro-4-fluorophenyl)carbamate
• Carbamic acid, (3-chloro-4-fluorophenyl)-, 1,1-dimethylethyl ester
• MFCD07127730
• DTXSID10406857
• STL065439
• SCHEMBL3202901
• tert-butyl (3-chloro-4-fluorophenyl)carbamate
• DB-309879
• 119951-96-1
• CS-0372309
• N-(tert-butyloxycarbonyl)-3-chloro-4-fluoroaniline
• t-Butyl (3-chloro-4-fluorophenyl)carbamate
• KKHMVPYUCTZPEE-UHFFFAOYSA-N
• AN-329/43385737
• AKOS000501061
• Carbamic acid, N-(3-chloro-4-fluorophenyl)-, 1,1-dimethylethyl ester

• MDL： MFCD07127730
• Inchi： 1S/C11H13ClFNO2/c1-11(2,3)16-10(15)14-7-4-5-9(13)8(12)6-7/h4-6H,1-3H3,(H,14,15)
• InChI Key： KKHMVPYUCTZPEE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 245.0618845Da
• Monoisotopic Mass: 245.0618845Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų